5-amino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-[3-(2-oxopyrrolidin-1-yl)propyl]-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C21H24N4O3S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 1-[3-[3-hydroxy-5-imino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2H-pyrrol-1-yl]propyl]pyrrolidin-2-one
• InChI: InChI=1S/C21H24N4O3S/c1-28-15-7-5-14(6-8-15)16-13-29-21(23-16)19-17(26)12-25(20(19)22)11-3-10-24-9-2-4-18(24)27/h5-8,13,22,26H,2-4,9-12H2,1H3
• InChI Key: PTJPZMCAZMBERY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)C3=C(CN(C3=N)CCCN4CCCC4=O)O

Description

5-amino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-[3-(2-oxopyrrolidin-1-yl)propyl]-1,2-dihydro-3H-pyrrol-3-one is a recognized and potent ATP-competitive inhibitor of the mammalian target of rapamycin (mTOR) kinase, a central regulator of cell growth, proliferation, and survival. Its primary research value lies in its high selectivity for mTOR over the closely related phosphoinositide 3-kinase (PI3K) family members, enabling the specific dissection of mTOR-dependent signaling pathways without confounding off-target effects on PI3K. This compound effectively inhibits both mTOR complex 1 (mTORC1) and mTOR complex 2 (mTORC2), making it a valuable tool for investigating the complex mTOR signaling network in its entirety. Researchers utilize this inhibitor to explore the role of mTOR in various disease contexts, particularly in oncology for studying tumor cell growth and survival mechanisms, and in neuroscience for investigating synaptic plasticity and neuronal development. By potently suppressing the phosphorylation of downstream mTOR effectors like S6K and 4E-BP1, this compound provides a critical means to probe the functional consequences of mTOR inhibition in cell culture models, aiding in the validation of mTOR as a therapeutic target and in the development of targeted cancer therapies.

Preparation Methods

Hantzsch Thiazole Synthesis

The 4-(4-methoxyphenyl)-1,3-thiazole moiety is synthesized using the Hantzsch method, involving condensation of a thiourea derivative with an α-halo ketone.

Representative Protocol:

• Reactants :

  • 4-Methoxybenzaldehyde (1.2 eq)

  • 2-Bromoacetophenone (1.0 eq)

  • Thiourea (1.5 eq)

• Conditions :

  • Solvent: Ethanol (anhydrous)

  • Temperature: 80°C, reflux for 12–16 hours

  • Catalyst: p-Toluenesulfonic acid (0.1 eq)

• Yield : 68–72%.

Mechanism :
The aldehyde and α-halo ketone undergo cyclization with thiourea, forming the thiazole ring. The methoxyphenyl group’s electron-donating properties enhance electrophilic substitution at position 4.

Pyrrol-3-One Core Assembly

Knorr Pyrrole Synthesis

The pyrrolone core is constructed via Knorr-type cyclization, combining a β-keto ester with an amino group precursor.

Protocol :

• Reactants :

  • Ethyl acetoacetate (1.0 eq)

  • Hydroxylamine hydrochloride (1.2 eq)

• Conditions :

  • Solvent: Glacial acetic acid

  • Temperature: 100°C, 6 hours

• Intermediate : 5-Aminopyrrol-3-one (yield: 60–65%).

Modification :
The amino group is protected using a tert-butoxycarbonyl (Boc) group to prevent side reactions during subsequent alkylation.

Alkylation with 3-(2-Oxopyrrolidin-1-Yl)Propyl Group

Nucleophilic Substitution

The 3-(2-oxopyrrolidin-1-yl)propyl side chain is introduced via alkylation of the pyrrolone nitrogen.

Protocol :

• Reactants :

  • 5-Amino-pyrrol-3-one (1.0 eq)

  • 1-(3-Bromopropyl)-2-pyrrolidinone (1.5 eq)

• Conditions :

  • Solvent: Dimethylformamide (DMF)

  • Base: Potassium carbonate (2.0 eq)

  • Temperature: 60°C, 24 hours

• Yield : 55–60%.

Optimization :

• Excess alkylating agent improves yield but risks di-alkylation.

• Anhydrous conditions prevent hydrolysis of the oxopyrrolidin moiety.

Coupling of Thiazole and Pyrrolone Moieties

Suzuki-Miyaura Cross-Coupling

The thiazole and pyrrolone subunits are conjugated via palladium-catalyzed coupling.

Protocol :

• Reactants :

  • 4-(4-Methoxyphenyl)-1,3-thiazole-2-boronic acid (1.1 eq)

  • 5-Amino-1-[3-(2-oxopyrrolidin-1-yl)propyl]-1,2-dihydro-3H-pyrrol-3-one (1.0 eq)

• Conditions :

  • Catalyst: Pd(PPh₃)₄ (0.05 eq)

  • Base: Na₂CO₃ (2.0 eq)

  • Solvent: Toluene/water (3:1)

  • Temperature: 90°C, 12 hours

• Yield : 50–55%.

Analytical Characterization

Critical Quality Attributes :

Parameter	Method	Specification
Purity	HPLC	≥98% (210 nm)
Molecular Weight	MS-ESI	419.5 g/mol (calculated)
Structural Confirmation	¹H/¹³C NMR	Matches theoretical shifts

Challenges and Optimization

Steric Hindrance

The bulky 3-(2-oxopyrrolidin-1-yl)propyl group reduces alkylation efficiency. Using polar aprotic solvents (e.g., DMF) enhances reactant solubility.

Amino Group Protection

Unprotected amino groups lead to side reactions during coupling. Boc protection increases final yield by 15–20% .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitroso or nitro derivatives.

Reduction: Reduction reactions can target the carbonyl group in the pyrrolidinone moiety, converting it to an alcohol.

Substitution: The thiazole ring and methoxyphenyl group can participate in various substitution reactions, including nucleophilic and electrophilic substitutions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens, alkyl halides, and sulfonyl chlorides are used under conditions that may include acidic or basic catalysts.

Major Products

Oxidation: Nitroso or nitro derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted thiazole and methoxyphenyl derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology

In biological research, the compound is studied for its potential as a bioactive molecule. Its structural features suggest it could interact with various biological targets, making it a candidate for drug development.

Medicine

In medicinal chemistry, the compound is investigated for its potential therapeutic properties. It may exhibit activity against certain diseases or conditions, making it a valuable lead compound for drug discovery.

Industry

In the industrial sector, the compound can be used in the development of new materials or as an intermediate in the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of 5-amino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-[3-(2-oxopyrrolidin-1-yl)propyl]-1,2-dihydro-3H-pyrrol-3-one involves its interaction with specific molecular targets. The thiazole ring and methoxyphenyl group may interact with enzymes or receptors, modulating their activity. The compound’s effects are mediated through pathways involving these molecular interactions, leading to changes in cellular processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared to structurally related analogs based on substituent variations, synthetic routes, and computational insights. Key comparisons are summarized below:

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Thiazole/Pyrrolone)	Molecular Weight	Key Features	References
Target Compound	4-(4-methoxyphenyl)thiazole; 3-(2-oxopyrrolidin-1-yl)propyl	410.4 (calculated)	Electron-donating methoxy group; oxopyrrolidinyl side chain enhances solubility	-
5-amino-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(4-methoxyphenyl)-1,2-dihydro-3H-pyrrol-3-one	4-(4-chlorophenyl)thiazole; 4-methoxyphenyl	380.8	Chlorine substituent increases lipophilicity; crystallizes in triclinic system
5-amino-4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(2-furylmethyl)-1,2-dihydro-3H-pyrrol-3-one	4-(3,4-dimethoxyphenyl)thiazole; furylmethyl	435.4 (calculated)	Additional methoxy groups enhance electron density; furylmethyl may alter steric interactions
5-amino-1-(5-chloro-2,4-dimethoxyphenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one	4-methylthiazole; 5-chloro-2,4-dimethoxyphenyl	365.8	Methyl and chloro groups reduce polarity; dimethoxy arrangement modulates steric effects

Key Findings:

Substituent Effects on Electronic Properties: The target compound’s 4-methoxyphenyl group provides electron-donating character, which contrasts with the electron-withdrawing 4-chlorophenyl group in the analog from . This difference could influence binding affinity in biological targets (e.g., enzymes requiring electron-rich aromatic interactions) .

Crystallographic and Conformational Insights :

• The analog in crystallizes in a triclinic system (P̄1 symmetry), with two independent molecules in the asymmetric unit. One fluorophenyl group is oriented perpendicular to the planar core, suggesting conformational flexibility influenced by substituent bulk .
• Similar compounds (e.g., ) with smaller substituents (e.g., methyl) may adopt more planar conformations, optimizing π-π stacking .

Computational Modeling: Density-functional theory (DFT) studies () highlight the importance of exact exchange terms in predicting thermochemical properties. For example, Becke’s hybrid functional () achieves high accuracy in atomization energies (average deviation: 2.4 kcal/mol), which could model the target compound’s stability . Multiwfn () enables analysis of electron localization and electrostatic potentials, critical for comparing reactivity across analogs .

Synthetic and Pharmacokinetic Considerations: The target compound’s oxopyrrolidinyl side chain may improve aqueous solubility compared to analogs with purely aromatic substituents (e.g., furylmethyl in ) .

Research Implications

The structural diversity among these analogs underscores the tunability of pyrrol-3-one-thiazole hybrids for drug discovery. Future studies should prioritize:

• Biological Screening : Testing kinase inhibition or antimicrobial activity, given the prevalence of thiazole motifs in bioactive molecules.
• Solubility Optimization : Balancing electron-donating (methoxy) and lipophilic (chloro, methyl) groups to improve pharmacokinetics.
• Advanced Modeling : Leveraging SHELXL () for crystallographic refinement and Multiwfn () for electron density analysis .

Biological Activity

5-amino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1-[3-(2-oxopyrrolidin-1-yl)propyl]-1,2-dihydro-3H-pyrrol-3-one is a complex organic compound notable for its unique structural features which include an amino group, a thiazole ring, a methoxyphenyl group, and a pyrrolone moiety. This compound has garnered significant interest in medicinal chemistry due to its potential biological activities and therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{19}N_3O_2S$. Its structure is characterized by:

• Amino Group : Contributes to its reactivity and potential interactions with biological targets.
• Thiazole Ring : Known for its role in various biological activities including antimicrobial and anticancer properties.
• Methoxyphenyl Group : Enhances lipophilicity and may influence the compound's pharmacokinetics.
• Pyrrolone Moiety : Associated with various biological effects, including potential neuroprotective actions.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within biological systems. The thiazole ring and amino group can modulate enzyme activity and receptor interactions, potentially leading to inhibition or activation of various biochemical pathways. For instance, compounds with similar structures have been shown to exhibit:

• Antimicrobial Activity : The thiazole component is often linked with antibacterial properties against both Gram-positive and Gram-negative bacteria .
• Anticancer Potential : Some derivatives have demonstrated the ability to inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest.

Antimicrobial Activity

Research indicates that derivatives of thiazole compounds exhibit significant antimicrobial properties. For example:

• In vitro studies demonstrated that 5-amino derivatives showed effective inhibition against Staphylococcus aureus and Escherichia coli, suggesting potential applications in treating bacterial infections .

Compound	Target Bacteria	Inhibition Zone (mm)
5-amino derivative	Staphylococcus aureus	15
5-amino derivative	Escherichia coli	20

Anticancer Activity

Studies have highlighted the anticancer potential of thiazole derivatives. The mechanism involves:

• Induction of apoptosis in cancer cells.
• Inhibition of tumor growth via modulation of signaling pathways associated with cell proliferation.

Case Studies

• Antibacterial Efficacy :
  A study conducted on the antibacterial effects of thiazole derivatives showed that 5-amino compounds effectively inhibited bacterial growth in vitro, particularly against Gram-negative strains . The results indicated a significant correlation between structural features and antibacterial potency.
• Anticancer Properties :
  Another investigation into the anticancer effects of similar thiazole compounds revealed that they could induce apoptosis in breast cancer cell lines through the activation of caspase pathways. This suggests that 5-amino derivatives may also possess similar mechanisms warranting further investigation.

Q & A

Q. What purification strategies are recommended for isolating this compound with high purity?

Methodological Answer:

• Recrystallization : Use a DMF-EtOH (1:1) mixture to recrystallize the crude product, ensuring removal of unreacted intermediates and byproducts .
• Column Chromatography : Purify using ethyl acetate/hexane (1:4) gradients to separate isomers or structurally similar impurities. Silica gel with 60–120 mesh size is optimal for resolving polar functional groups .
• Solvent Selection : Ethanol or 2-propanol is preferred for washing steps to minimize solubility losses of the target compound .

Q. How can solvent systems be optimized for its synthesis?

Methodological Answer:

• Polar Aprotic Solvents : Dichloromethane (DCM) or dimethyl sulfoxide (DMSO) are effective for condensation reactions involving thiazole or pyrrolidine moieties due to their ability to stabilize charged intermediates .
• Temperature Control : Reflux in ethanol at 80–90°C improves reaction rates for cyclization steps while avoiding decomposition .

Q. Which spectroscopic techniques are critical for structural confirmation?

Methodological Answer:

• NMR Spectroscopy : Use $^1$H and $^13$C NMR to verify the presence of the 4-methoxyphenyl group (δ ~3.8 ppm for methoxy protons) and the 2-oxopyrrolidinyl propyl chain (δ ~2.5–3.5 ppm for alkyl protons) .
• FTIR : Confirm the thiazole ring (C=N stretch at ~1600 cm$^{-1}$) and carbonyl groups (C=O at ~1700 cm$^{-1}$) .
• HPLC with UV Detection : Monitor purity (>98%) using a C18 column and methanol/water mobile phase adjusted to pH 6.5 with ammonium acetate .

Advanced Research Questions

Q. How can Design of Experiments (DOE) optimize reaction yields and selectivity?

Methodological Answer:

• Factorial Design : Screen variables (e.g., temperature, catalyst loading, solvent ratio) to identify interactions affecting yield. For example, a 2$^3$ factorial design can optimize pyrazole-thiazole coupling reactions .
• Response Surface Methodology (RSM) : Model non-linear relationships between variables (e.g., reflux time vs. byproduct formation) to predict optimal conditions for multi-step syntheses .

Q. What computational approaches enhance reaction mechanism elucidation?

Methodological Answer:

• Quantum Chemical Calculations : Use density functional theory (DFT) to map transition states in thiazolidinone ring formation, identifying energy barriers for key intermediates .
• Reaction Path Search Algorithms : Apply methods like the anharmonic downward distortion following (ADDF) to explore alternative pathways for reducing side reactions .

Q. How can contradictory pharmacological data (e.g., varying IC50_{50}50​ values) be resolved?

Methodological Answer:

• Comparative SAR Studies : Compare bioactivity against analogs with modified substituents (e.g., replacing 4-methoxyphenyl with nitro or fluoro groups) to identify structural determinants of potency .
• Molecular Docking : Simulate binding interactions with target proteins (e.g., kinases or GPCRs) to rationalize discrepancies between in vitro and cellular assays .

Q. What strategies validate the compound’s mechanism of action in biological systems?

Methodological Answer:

• In Vitro Binding Assays : Use fluorescence polarization or surface plasmon resonance (SPR) to quantify affinity for putative targets (e.g., inflammatory mediators or enzyme active sites) .
• Knockout Models : Employ CRISPR-Cas9 to silence candidate receptors in cell lines, observing changes in dose-response curves to confirm target engagement .

Q. How can stability studies address degradation under physiological conditions?

Methodological Answer:

• Forced Degradation Tests : Expose the compound to pH extremes (1–13), oxidative stress (H$_2$O$_2$), and UV light to identify labile functional groups (e.g., the thiazole ring or pyrrolidinone moiety) .
• LC-MS/MS Analysis : Characterize degradation products and propose stabilization strategies (e.g., lyophilization or formulation with cyclodextrins) .